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Compound of Interest

Compound Name: Methyl glycolate

Cat. No.: B042273

An In-depth Technical Guide to the Safety and Handling of Methyl Glycolate

This document provides comprehensive safety and handling information for methyl glycolate
(CAS No. 96-35-5), intended for researchers, scientists, and professionals in drug development
and other laboratory settings. The information is compiled from various safety data sheets and
chemical databases.

Section 1: Chemical Identification

Identifier Value

Chemical Name Methyl glycolate

Hydroxyacetic Acid Methyl Ester, Methyl 2-

Synonyms Hydroxyacetate, Glycolic Acid Methyl Ester[1][2]
(3]
CAS Number 96-35-5[2]
Molecular Formula C3H603[2][4]
Molecular Weight 90.08 g/mol [4][5]
InChl Key: GSIFXBNYJCXDGI-UHFFFAOYSA-
Structure

N

Section 2: Physical and Chemical Properties
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Methyl glycolate is a colorless to pale yellow liquid with a characteristic sweet, fruity odor.[2][5]
[6] It is miscible with water and soluble in organic solvents like ethanol and ether.[2][7]

Property Value

Appearance Clear, colorless to light yellow liquid[5]
Boiling Point 149-151 °C[7]

Flash Point 67 °C (152.6 °F) - closed cup[1][4]
Density 1.167 g/mL at 25 °C[7]

Vapor Pressure 17 mmHg at 52 °CJ[7]

Vapor Density 3.12 (air = 1)[7]

Water Solubility Miscible[7]

Refractive Index n20/D 1.417[7]

Section 3: Hazard Identification and Classification

Methyl glycolate is classified as a combustible liquid and an irritant.[8][9][10] Appropriate
precautions must be taken to avoid contact and inhalation.

Hazard Classification Category GHS Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid[4][5]

H315: Causes skin irritation[5]

Skin Corrosion/Irritation Category 2
[91[10]

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation[5][9][10]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[5][9][10]

NFPA Rating (Estimated):[1]
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e Health: 1
o Flammability: 2
e Instability: O

Section 4: Health Hazard Information

Exposure to methyl glycolate can cause irritation to the skin, eyes, and respiratory system.[7]

Inhalation: May cause respiratory tract irritation.[1][10] Symptoms of overexposure can
include headache, dizziness, tiredness, nausea, and vomiting.[4]

Skin Contact: Causes skin irritation.[9][10] It may be harmful if absorbed through the skin.[1]

Eye Contact: Causes serious eye irritation.[9][10]

Ingestion: May cause irritation of the digestive tract and may be harmful if swallowed.[1]

Chronic Exposure: No information on chronic health effects has been found.[1]

Section 5: First-Aid Measures

Immediate medical attention is recommended for all routes of exposure.
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Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, including
under the eyelids, for at least 15 minutes. Get

medical attention.[4][8]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove
contaminated clothing and wash before reuse.
Get medical attention if irritation develops and
persists.[1][4]

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.[1][4]
Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Get

medical attention.[1][4]

Notes to Physician

Treat symptomatically and supportively.[1][4]

Section 6: Fire-Fighting Measures

Methyl glycolate is a combustible liquid and presents a slight fire hazard when exposed to

heat or flame.[9]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[1][4][8] Water mist can be used to cool fire-exposed containers.[4]

o Specific Hazards: Containers may explode when heated.[4][8] Vapors are heavier than air

and can travel along the ground to a source of ignition.[1] During a fire, irritating and highly

toxic gases may be generated through thermal decomposition.[1]

o Fire-fighter Protection: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH approved (or equivalent), and full protective gear.[1][8]

Section 7: Accidental Release Measures
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Spills should be cleaned up immediately, observing all safety precautions.

o Personal Precautions: Evacuate personnel from the area. Wear appropriate personal
protective equipment (PPE) as outlined in Section 9. Ensure adequate ventilation. Avoid
breathing vapors, mist, or gas.[1][9]

e Environmental Precautions: Prevent spillage from entering drains or waterways.[1][9]

e Containment and Cleanup: Remove all sources of ignition.[1] Use spark-proof tools.[1]
Contain the spill and absorb it with an inert material such as sand, earth, or vermiculite.[1][9]
Collect the material into a suitable, labeled container for disposal.[1][9]

Section 8: Handling and Storage

Proper handling and storage procedures are critical to ensure safety.

o Safe Handling:

[¢]

Wash hands thoroughly after handling.[1]

o

Use only in a well-ventilated area.[1][9]

o

Avoid all personal contact, including inhalation.[9]

[¢]

Keep away from open flames, hot surfaces, and sources of ignition.[4][8]

[¢]

Avoid contact with skin, eyes, and clothing.[1]

o

Empty containers may retain product residue and can be dangerous.[1]

o Storage Conditions:

[¢]

Store in a cool, dry, well-ventilated area.[1][9]

[¢]

Keep containers tightly closed when not in use.[4][9]

o

Store away from incompatible materials and sources of ignition.[1][4]

(¢]

Protect containers from physical damage.[9]
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e Incompatible Materials: Strong oxidizing agents.[4][8]

Section 9: Exposure Controls and Personal
Protection

o Engineering Controls: Work areas should be equipped with an eyewash station and a safety
shower.[1] Use adequate ventilation to keep airborne concentrations low.[1]

o Personal Protective Equipment (PPE): The selection of PPE depends on the specific work
conditions and risk of exposure.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17870~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2015:17:26~~Methyl%20glycolate~~
https://www.fishersci.com/store/msds?partNumber=AAA17870&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/12038.pdf
https://pim-resources.coleparmer.com/sds/12038.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Legend

Process Step

Decision Point

Start: Assess Task
Involving Methyl Glycolate

PPE Required @

Is ventilation
adequate?

Use NIOSH/MSHA
approved respirator

Risk of splash
or eye contact?

Wear chemical
splash goggles

Potential for skin
contact?

Wear appropriate
protective gloves

Wear protective
clothing/lab coat

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Methyl Glycolate
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Section 10: Stability and Reactivity

o Reactivity: No hazardous reactions have been reported under normal processing conditions.

[8]

o Chemical Stability: The product is stable under normal ambient and anticipated storage and
handling conditions of temperature and pressure.[4][8]

« Conditions to Avoid: Incompatible products, excess heat, and all sources of ignition such as
sparks or open flames.[4]

e Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide and
carbon dioxide.[8]

Hazardous Polymerization: Hazardous polymerization does not occur.[8]

Section 11: Disposal Considerations

Chemical waste generators must determine if a discarded chemical is classified as hazardous
waste.[1]

» Disposal Methods: Waste must be disposed of in accordance with federal, state, and local
environmental control regulations.[1] Dispose of contents/container to an approved waste
disposal plant.[3][8]

o Contaminated Packaging: Empty containers should be taken to an approved waste handling
site for recycling or disposal. Do not reuse empty containers as they may retain product
residue.[1]
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Caption: Emergency Response Workflow for a Methyl Glycolate Spill
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Section 12: Toxicological Information

The toxicological properties of methyl glycolate have not been fully investigated.[1][8] Most
available data relates to its irritant properties.

o Acute Toxicity: No acute toxicity information is available for this product.[4][8]

o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, ACGIH,
NTP, or OSHA.

¢ Sensitization: No information available.[8]
o Mutagenicity: No information available.
o Teratogenicity: No information available.[8]

Given the lack of comprehensive toxicological data, methyl glycolate should be handled with
care, and exposure should be minimized.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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